Cas no 4317-55-9 (5-cyclopropyl-N'-(4-methylbenzylidene)-1H-pyrazole-3-carbohydrazide)

• Product Name: 5-cyclopropyl-N'-(4-methylbenzylidene)-1H-pyrazole-3-carbohydrazide
• CAS No: 4317-55-9
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 1515510
• PubChem ID: 760848
• Update Time: 2025-04-21

5-cyclopropyl-N'-(4-methylbenzylidene)-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N'-(4-methylbenzylidene)-1H-pyrazole-3-carbohydrazide
• 4317-55-9
• ZINC00229322
• DTXSID10962943
• 5-Cyclopropyl-N-[(4-methylphenyl)methylidene]-1H-pyrazole-3-carbohydrazonic acid
• CBMicro_033010

• Inchi： 1S/C15H16N4O/c1-10-2-4-11(5-3-10)9-16-19-15(20)14-8-13(17-18-14)12-6-7-12/h2-5,8-9,12H,6-7H2,1H3,(H,17,18)(H,19,20)
• InChI Key： ROEXZUMSXAIJEX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2CC2)NN=1)NN=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 268.13258
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14